Cas no 213249-11-7 (2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-)

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)- structure
213249-11-7 structure
Product Name:2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-
CAS No:213249-11-7
MF:C16H13NO7S2
MW:395.406922101974
CID:242527
PubChem ID:20036893
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)-
    • 4-anilino-5-hydroxynaphthalene-2,7-disulfonic acid
    • 4-Anilino-5-hydroxy-2,7-naphthalenedisulfonicacid
    • N-Phenyl-H acid
    • SCHEMBL8959469
    • DTXSID80601877
    • 213249-11-7
    • 4-HYDROXY-5-(PHENYLAMINO)NAPHTHALENE-2,7-DISULFONIC ACID
    • Inchi: 1S/C16H13NO7S2/c18-15-9-13(26(22,23)24)7-10-6-12(25(19,20)21)8-14(16(10)15)17-11-4-2-1-3-5-11/h1-9,17-18H,(H,19,20,21)(H,22,23,24)
    • InChI Key: VLRYLEVQHPQKBV-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 395.01339
  • Monoisotopic Mass: 395.01334410g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 141

2,7-Naphthalenedisulfonicacid, 4-hydroxy-5-(phenylamino)- Related Literature

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